Cas no 2138437-65-5 (4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)-)

4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- is a benzofuran derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 7-chloro substitution and a 2,3-dihydrobenzofuran core, enhancing stability and reactivity. The N-isopropyl amide moiety contributes to improved solubility and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the development of biologically active molecules due to its modular framework, allowing for further functionalization. Its well-defined stereochemistry and purity ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, it offers a versatile scaffold for designing novel compounds with targeted properties.

4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- structure

2138437-65-5 structure

Product Name:4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)-

CAS No:2138437-65-5

MF:C₁₂H₁₄ClNO₂

MW:239.698062419891

CID:5301003

Update Time:2025-06-09

4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)-
- Inchi： 1S/C12H14ClNO2/c1-7(2)14-12(15)9-3-4-10(13)11-8(9)5-6-16-11/h3-4,7H,5-6H2,1-2H3,(H,14,15)
- InChI Key： RYVRBMJNWFMDGG-UHFFFAOYSA-N
- SMILES： O1C2=C(Cl)C=CC(C(NC(C)C)=O)=C2CC1

4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-765405-0.05g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	0.05g	$1140.0	2024-05-22
Enamine	EN300-765405-0.1g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	0.1g	$1195.0	2024-05-22
Enamine	EN300-765405-0.25g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	0.25g	$1249.0	2024-05-22
Enamine	EN300-765405-0.5g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	0.5g	$1302.0	2024-05-22
Enamine	EN300-765405-1.0g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	1.0g	$1357.0	2024-05-22
Enamine	EN300-765405-2.5g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	2.5g	$2660.0	2024-05-22
Enamine	EN300-765405-5.0g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	5.0g	$3935.0	2024-05-22
Enamine	EN300-765405-10.0g	7-chloro-N-(propan-2-yl)-2,3-dihydro-1-benzofuran-4-carboxamide	2138437-65-5	95%	10.0g	$5837.0	2024-05-22

4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)-

Comprehensive Analysis of 4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- (CAS No. 2138437-65-5)

In the rapidly evolving field of pharmaceutical and organic chemistry, 4-Benzofurancarboxamide, 7-chloro-2,3-dihydro-N-(1-methylethyl)- (CAS No. 2138437-65-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in research circles for its benzofuran backbone, is a subject of interest for scientists exploring novel heterocyclic compounds. Its molecular framework combines a chloro-substituted benzofuran with an isopropyl amide group, making it a versatile candidate for further derivatization.

The synthetic pathways for CAS 2138437-65-5 often involve multi-step organic reactions, including cyclization and amide coupling. Researchers highlight its potential in medicinal chemistry, particularly in the design of small molecule inhibitors. Recent trends in AI-driven drug discovery have also brought compounds like this into focus, as machine learning models prioritize bioactive scaffolds with favorable ADMET profiles. Users frequently search for "benzofuran derivatives solubility" or "7-chloro benzofuran applications," reflecting growing curiosity about its physicochemical properties.

From an industrial perspective, 4-Benzofurancarboxamide derivatives are investigated for their roles in material science, such as organic semiconductors. The compound’s electron-rich aromatic system makes it a candidate for optoelectronic materials. SEO-optimized queries like "benzofuran-based polymers" or "CAS 2138437-65-5 supplier" indicate market demand. However, rigorous patent analysis is advised, as its intellectual property landscape may involve proprietary formulations.

Environmental and regulatory compliance are critical considerations. While not classified as hazardous, proper handling protocols for chlorinated intermediates must be followed. Lab-scale studies emphasize its stability under inert conditions, but degradation pathways remain an active research area. Popular questions like "is 4-Benzofurancarboxamide biodegradable" or "7-chloro benzofuran toxicity" underscore public interest in green chemistry alternatives.

In conclusion, CAS 2138437-65-5 represents a compelling case study in structure-activity relationships. Its synthonic versatility aligns with trends in fragment-based drug design and high-throughput screening. Future directions may explore its crystallographic data or computational modeling to unlock further applications. As search queries evolve, terms like "benzofuran amide synthesis" or "N-isopropyl benzofuran carboxamide uses" will likely drive academic and industrial discourse.